Cas no 1805997-75-4 (2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805997-75-4
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885832
• Update Time: 2025-08-04

2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-4-5(8(13,14)15)6(10)3(2-16-4)7(11)12/h2,7H,1H2
• InChI Key： LMVZPOOTGBERPJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine, identified by the CAS number 1805997-75-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative exhibits a complex structure characterized by multiple substituents, including a bromomethyl group, a difluoromethyl group, a fluoro group, and a trifluoromethyl group. These substituents contribute to the compound's unique chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of fluorinated pyridines in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The presence of multiple fluorine atoms in this molecule further enhances its potential as a lead compound in medicinal chemistry.

One of the most intriguing aspects of 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine is its reactivity under various chemical transformations. The bromomethyl group, for instance, can serve as an electrophilic site for nucleophilic substitution reactions, enabling the incorporation of diverse functional groups. This versatility makes the compound a valuable building block in the construction of more complex molecular architectures.

Recent research has also explored the application of this compound in agrochemicals. Its ability to inhibit specific enzymes associated with plant pathogens has shown promise in developing new classes of pesticides. Additionally, the trifluoromethyl group is known to impart stability against metabolic degradation, which is a critical factor in agricultural chemicals exposed to environmental conditions.

In the pharmaceutical sector, the compound's structure has been leveraged to design molecules targeting specific biological pathways. For example, studies have demonstrated that fluorinated pyridines can act as inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The combination of multiple fluorinated groups in this molecule further amplifies its potential as a therapeutic agent.

The environmental impact of 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine has also been a topic of recent investigation. Researchers have assessed its biodegradability and toxicity profiles under controlled laboratory conditions. These studies are crucial for ensuring that any industrial application of this compound adheres to environmental regulations and minimizes ecological risks.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine represents a fascinating example of how advanced synthetic chemistry can yield molecules with multifaceted applications. Its unique structure, reactivity, and potential uses across various industries underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.